Cas no 2060037-74-1 (2-Chloro-4-(3-methylpyridin-2-yl)phenol)

• Product Name: 2-Chloro-4-(3-methylpyridin-2-yl)phenol
• CAS No: 2060037-74-1
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• MDL: MFCD30488274
• CID: 5614301
• PubChem ID: 137043829
• Update Time: 2025-05-22

2-Chloro-4-(3-methylpyridin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• EN300-330555
• 2060037-74-1
• 2-Chloro-4-(3-methylpyridin-2-yl)phenol
• Phenol, 2-chloro-4-(3-methyl-2-pyridinyl)-

• MDL： MFCD30488274
• Inchi： 1S/C12H10ClNO/c1-8-3-2-6-14-12(8)9-4-5-11(15)10(13)7-9/h2-7,15H,1H3
• InChI Key： AOYYSKQLZUVEIE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(C)=CC=CN=1)O

Computed Properties

• Exact Mass: 219.0450916g/mol
• Monoisotopic Mass: 219.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• Boiling Point: 327.6±37.0 °C(Predicted)
• pka: 7.44±0.20(Predicted)

Additional information on 2-Chloro-4-(3-methylpyridin-2-yl)phenol

2-Chloro-4-(3-methylpyridin-2-yl)phenol (CAS No. 2060037-74-1)

2-Chloro-4-(3-methylpyridin-2-yl)phenol is a structurally complex organic compound with the CAS registry number 2060037-74-1. This compound belongs to the class of phenolic derivatives, characterized by the presence of a phenol group (-OH) attached to a benzene ring. The molecule also features a chloro substituent at the 2-position and a 3-methylpyridin-2-yl group at the 4-position of the phenolic ring. These substituents contribute to its unique chemical properties, making it a valuable compound in various research and industrial applications.

The synthesis of 2-Chloro-4-(3-methylpyridin-2-yl)phenol involves a series of carefully designed organic reactions, including nucleophilic aromatic substitution, coupling reactions, and oxidation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of this compound, improving both yield and purity. For instance, studies published in 2023 have demonstrated the use of microwave-assisted synthesis to accelerate the formation of this compound, reducing reaction times while maintaining high product quality.

One of the most notable applications of 2-Chloro-4-(3-methylpyridin-2-yl)phenol is in the field of medicinal chemistry. The compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates for treating infectious diseases and cancer. Its ability to act as a chelating agent has been explored in recent studies, where it was found to effectively bind metal ions such as copper(II) and iron(III), which are crucial for enzymatic activities in pathological conditions.

In addition to its medicinal applications, 2-Chloro-4-(3-methylpyridin-2-yl)phenol has shown promise in materials science. Researchers have investigated its use as a building block for constructing advanced materials, such as coordination polymers and metallo-supramolecular architectures. A 2023 study highlighted its role in forming self-assembled monolayers on surfaces, which could be utilized in sensors and catalytic systems.

The environmental impact of 2-Chloro-4-(3-methylpyridin-2-yphenol) has also been a topic of interest. Recent toxicity studies have assessed its potential effects on aquatic organisms and soil microbiota. Findings indicate that while the compound exhibits moderate toxicity at high concentrations, its environmental footprint can be minimized through proper waste management and recycling practices.

From a structural perspective, 2-Chloro-4-(3-methylpyridin-yphenol) exhibits interesting electronic properties due to the conjugation between the phenolic ring and the pyridine moiety. This conjugation enhances its stability and reactivity, making it an attractive candidate for use in electrochemical applications. For example, it has been employed as an electrode material in supercapacitors, where its high surface area and redox activity contribute to improved energy storage capabilities.

Furthermore, the compound's ability to undergo various post-synthetic modifications has opened new avenues for functionalization. Researchers have successfully introduced additional functional groups to tailor its properties for specific applications. For instance, recent work has focused on incorporating fluorine atoms into its structure to enhance its lipophilicity and bioavailability for drug delivery systems.

In conclusion, 2-Chloro-4-(3-methylpyridin-yphenol) (CAS No. 2060037741) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in medicinal chemistry, materials science, and environmental studies. As ongoing research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.